BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
GSK-1070916

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK-1070916

Cat. No.: B612190

Essential Safety and Handling Guide for GSK-
1070916

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
GSK-1070916, a potent and selective ATP-competitive inhibitor of Aurora B and Aurora C
kinases. Adherence to these procedures is essential to ensure personnel safety and prevent
environmental contamination.

Hazard Identification and Personal Protective
Equipment (PPE)

GSK-1070916 is classified as a potent compound with potential health risks. The primary
hazards include acute oral toxicity and irritation to the respiratory system, skin, and eyes.[1]
Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE) for Handling GSK-1070916
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PPE Category

Item

Specifications and
Rationale

Eye Protection

Safety Goggles with Side
Shields

To protect against splashes
and airborne particles. Must be
worn at all times in the

designated handling area.

Hand Protection

Double Nitrile Gloves

(Chemotherapy-rated)

Two pairs of gloves minimize
the risk of exposure due to
tears or permeation. Change
gloves frequently and

immediately if contaminated.

Body Protection

Disposable, Impermeable Lab

Coat or Gown

A solid-front, back-closing
gown provides a barrier
against spills. Cuffs should be

tucked into the inner gloves.

Respiratory Protection

NIOSH-approved N95 or
higher Respirator

Essential when handling the
compound as a powder
outside of a certified chemical
fume hood or biological safety
cabinet to prevent inhalation of

aerosolized particles.[2]

Foot Protection

Closed-toe Shoes and Shoe

Covers

To protect feet from spills and
prevent the tracking of
contaminants outside the work

area.

Operational Plan: Step-by-Step Handling

Procedures

A specific, detailed experimental protocol for weighing, reconstituting, and aliquoting GSK-

1070916 is not publicly available. The following guide is based on best practices for handling

potent, cytotoxic compounds.
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Preparation and Weighing

o Designated Area: All handling of solid GSK-1070916 must be conducted in a designated
area, such as a certified chemical fume hood, a Class Il Biosafety Cabinet (BSC), or a glove

box, to ensure containment.

o Decontamination: Before starting, decontaminate the work surface with an appropriate
cleaning agent.

e Don PPE: Put on all required PPE in the correct order (shoe covers, inner gloves, gown,
outer gloves, eye protection, and respirator if needed).

e Weighing:
o Use a dedicated, calibrated analytical balance inside the containment unit.

o Handle the vial containing the powdered compound with care to avoid generating airborne
dust.

o Carefully weigh the desired amount of GSK-1070916 onto weighing paper or into a tared
vial.

o Clean the spatula and any other tools used with an appropriate solvent (e.g., 70% ethanol)
and wipe dry. Dispose of the wipe as hazardous waste.

e Post-Weighing:
o Securely cap the stock vial and the vial with the weighed compound.

o Wipe the exterior of the vials with a decontaminating solution before removing them from
the containment unit.

Reconstitution and Aliquoting

¢ Solvent Preparation: Prepare the required solvent (e.g., DMSO) in a separate container.

¢ Reconstitution:
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o Inside the containment unit, slowly add the solvent to the vial containing the weighed
GSK-1070916.

o Cap the vial securely and mix by gentle vortexing or inversion until the compound is fully
dissolved. Avoid sonication, which can generate aerosols.

 Aliquoting:

o Dispense the desired volume of the stock solution into pre-labeled, sterile microcentrifuge
tubes or cryovials.

o Use positive displacement pipettes to ensure accuracy and minimize aerosol generation.

» Labeling: Clearly label all aliquots with the compound name, concentration, solvent, date of
preparation, and your initials.

Storage

e Solid Compound: Store the powdered form of GSK-1070916 at -20°C in a tightly sealed
container.

o Stock Solutions: Store stock solutions in a solvent such as DMSO at -80°C.[3] Avoid

repeated freeze-thaw cycles.

Disposal Plan

GSK-1070916 and all materials that have come into contact with it are considered cytotoxic
waste and must be disposed of according to institutional and local regulations.

Table 2: Disposal Procedures for GSK-1070916 Waste
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Waste Type Disposal Container and Procedure

Yellow Cytotoxic Waste Container with a Purple
Solid Waste Lid: Includes contaminated gloves, gowns, shoe

covers, weighing paper, pipette tips, and wipes.

Rigid, Leak-proof Yellow Cytotoxic Waste

Container with a Purple Lid: Includes unused

Liquid Waste ) )
stock solutions and contaminated solvents. Do
not discharge to the sewer.
Purple-lidded Sharps Container: Includes
Sharps Waste

contaminated needles, syringes, and glass vials.

All cytotoxic waste containers must be clearly labeled with the "Cytotoxic" symbol and a

description of the contents.[1] Waste should be collected by a licensed hazardous waste

disposal service for high-temperature incineration.[4]

Emergency Procedures

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

Spill:

o Small Spill (<5g or 5mL): Absorb with an inert material (e.qg., spill pads, vermiculite) and
place in a sealed container for cytotoxic waste disposal. Clean the area with a
decontaminating solution.
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o Large Spill (>5g or 5mL): Evacuate the area and contact your institution's Environmental
Health and Safety (EHS) department immediately.

Workflow for Handling GSK-1070916
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GSK-1070916 Handling Workflow

Preparation

1. Prepare Designated Area
(Fume Hood/BSC)

2. Don Full PPE

Enter Containment

Compound Handling (in containment)

3. Weigh Solid Compound

4. Reconstitute with Solvent

5. Aliquot Stock Solution

Exit Containment

Post-HvandIing

6. Store Aliquots
(-80°C)

7. Decontaminate Work Area

8. Dispose of Waste

9. Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of GSK-1070916.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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